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Introduction

LSM10 (U7 small nuclear RNA associated) is a protein that plays a crucial role in histone pre-

mRNA 3'-end processing, a fundamental step in the regulation of gene expression and cell

cycle progression.[1][2][3] As a component of the U7 small nuclear ribonucleoprotein (snRNP)

complex, LSM10's interactions with other proteins are critical for its function.[4][5] Identifying

the interacting partners of LSM10 is key to understanding its regulatory mechanisms and its

role in various cellular processes. Co-immunoprecipitation (Co-IP) is a powerful and widely

used technique to study protein-protein interactions in their cellular context.[6][7][8][9][10] This

document provides a detailed protocol for the Co-IP of endogenous LSM10 to identify its

interacting proteins, along with data presentation guidelines and visualizations of the

experimental workflow and relevant signaling pathways.

Data Presentation: LSM10 Interacting Proteins

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1193026#bc-rfq
https://en.wikipedia.org/wiki/LSM10
https://www.lifemapsc.com/gcsuite/gc_trial/
https://www.ncbi.nlm.nih.gov/gene/84967
https://www.researchgate.net/figure/Lsm10-is-in-a-complex-with-U7-snRNA-and-common-Sm-proteins-A-Polyclonal-antibodies_fig3_11774824
https://www.uniprot.org/uniprotkb/Q969L4/entry
https://www.assaygenie.com/co-immunoprecipitation-co-ip-protocol
https://www.creative-diagnostics.com/co-immunoprecipitation-co-ip-protocol.htm
https://www.antibodies.com/applications/co-immunoprecipitation
https://www.thermofisher.com/sg/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/co-immunoprecipitation-co-ip.html
https://bitesizebio.com/19773/co-immunoprecipitation-protocol-guide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes known and potential interacting partners of LSM10 identified

through various methods, including affinity purification followed by mass spectrometry.

Quantitative data from specific Co-IP experiments can be generated and added to this table to

compare the relative abundance of interacting partners under different experimental conditions.

Interacting Protein Method of Identification Functional Relevance

LSM11
Co-immunoprecipitation,

Yeast-2-Hybrid

Core component of the U7

snRNP, essential for histone

pre-mRNA processing.[11]

LSM3 Yeast-2-Hybrid

Component of the Lsm1-7 and

Lsm2-8 complexes involved in

RNA processing.[1]

SMN Co-immunoprecipitation
Involved in the assembly of

snRNPs.[5][11]

SNRPB, SNRPD3, SNRPE,

SNRPF, SNRPG

Affinity Purification-Mass

Spectrometry

Core Sm proteins of the U7

snRNP.[5]

CLNS1A (pICln) Co-immunoprecipitation

Chaperone protein involved in

the assembly of Sm proteins

onto snRNAs.[5]

FLASH Co-immunoprecipitation

Component of the histone pre-

mRNA 3' end processing

machinery.[3]

Experimental Protocols: Co-immunoprecipitation of
LSM10
This protocol outlines the steps for immunoprecipitating endogenous LSM10 from cell lysates

to identify interacting proteins.

Materials and Reagents:

Cell Culture: Human cell line expressing LSM10 (e.g., HeLa, 293T)
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Antibodies:

Anti-LSM10 antibody (for immunoprecipitation)

Normal IgG from the same species as the IP antibody (negative control)

Buffers and Solutions:

PBS (Phosphate-Buffered Saline): 137 mM NaCl, 2.7 mM KCl, 10 mM Na2HPO4, 1.8 mM

KH2PO4, pH 7.4

Lysis Buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, with freshly

added protease inhibitor cocktail.

Wash Buffer: Same as Lysis Buffer but with a lower concentration of detergent (e.g., 0.1%

NP-40).

Elution Buffer: 100 mM Glycine-HCl, pH 2.5 or 2x Laemmli sample buffer.

Beads: Protein A/G magnetic beads or agarose beads.

Protocol:

Cell Lysis:

1. Culture cells to 80-90% confluency.

2. Wash cells twice with ice-cold PBS.

3. Add ice-cold Lysis Buffer to the cells and incubate on ice for 30 minutes with occasional

vortexing.

4. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

5. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

6. Transfer the supernatant (cell lysate) to a new pre-chilled tube.

7. Determine the protein concentration of the lysate using a Bradford or BCA assay.
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Pre-clearing the Lysate (Optional but Recommended):

1. Add Protein A/G beads to the cell lysate.

2. Incubate for 1 hour at 4°C with gentle rotation.

3. Pellet the beads by centrifugation or using a magnetic rack and discard the beads. This

step reduces non-specific binding.[10]

Immunoprecipitation:

1. To the pre-cleared lysate, add the anti-LSM10 antibody. For the negative control, add the

same amount of normal IgG to a separate tube of lysate.

2. Incubate overnight at 4°C with gentle rotation to allow the formation of antibody-antigen

complexes.

3. Add Protein A/G beads to each tube and incubate for 2-4 hours at 4°C with gentle rotation

to capture the immune complexes.

Washing:

1. Pellet the beads and discard the supernatant.

2. Wash the beads three to five times with ice-cold Wash Buffer. With each wash, resuspend

the beads, incubate for 5 minutes, and then pellet the beads.

Elution:

1. After the final wash, remove all supernatant.

2. Elute the protein complexes from the beads by adding Elution Buffer and incubating for

10-15 minutes at room temperature.

3. Alternatively, add 2x Laemmli sample buffer and boil for 5-10 minutes to elute and

denature the proteins for subsequent SDS-PAGE analysis.

4. Pellet the beads and collect the supernatant containing the eluted proteins.
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Analysis:

1. The eluted proteins can be analyzed by SDS-PAGE and Western blotting to confirm the

presence of LSM10 and known interactors.

2. For the identification of novel interacting proteins, the eluate can be subjected to mass

spectrometry analysis.[8]
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Caption: Co-immunoprecipitation workflow for identifying LSM10 interacting proteins.
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Caption: LSM10's role in the histone pre-mRNA 3' end processing pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1193026/docs?utm_src=pdf-body-img#application-notes-protocols-identification-of-lsm10-interacting-proteins-using-co-immunoprecipitation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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